Cas no 1328987-85-4 (Glucokinase activator 1)

• Product Name: Glucokinase activator 1
• CAS No: 1328987-85-4
• MF: C₂₇H₂₀F₂N₂O₇S₂
• MW: 586.583711624146
• CID: 4768143
• Update Time: 2025-10-12

Glucokinase activator 1 Chemical and Physical Properties

Names and Identifiers

• Glucokinase activator 1

• Inchi： 1S/C27H20F2N2O7S2/c28-17-5-12-22(21(29)13-17)38-24(15-3-8-19(9-4-15)40(35,36)20-10-11-20)25(32)31-27-30-14-23(39-27)37-18-6-1-16(2-7-18)26(33)34/h1-9,12-14,20,24H,10-11H2,(H,33,34)(H,30,31,32)/t24-/m1/s1
• InChI Key： XJFUEUNGZVAEIX-XMMPIXPASA-N
• SMILES： S(C1C=CC([C@H](C(NC2=NC=C(OC3C=CC(C(=O)O)=CC=3)S2)=O)OC2C=CC(=CC=2F)F)=CC=1)(C1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 995
• XLogP3: 5.2
• Topological Polar Surface Area: 169

Glucokinase activator 1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Glucokinase activator 1

Introduction to Glucokinase Activator 1 (CAS No: 1328987-85-4)

Glucokinase activator 1, identified by the chemical compound code CAS No: 1328987-85-4, represents a significant advancement in the field of metabolic regulation, particularly in the context of glucose homeostasis. This compound has garnered considerable attention due to its potential applications in the treatment of metabolic disorders such as type 2 diabetes and insulin resistance. The mechanism of action of Glucokinase activator 1 revolves around its ability to enhance the activity of glucokinase (GK), an enzyme crucial for glucose sensing and metabolism in pancreatic β-cells and other tissues.

Glucokinase, often referred to as "hexokinase IV," plays a pivotal role in maintaining blood glucose levels by converting glucose into glucose-6-phosphate, a precursor for glycogen synthesis or glycolysis. Dysregulation of glucokinase activity is implicated in various metabolic conditions, making it a prime target for therapeutic intervention. Glucokinase activator 1 has been designed to modulate this enzyme's activity in a highly specific manner, thereby improving insulin secretion and enhancing glucose utilization.

Recent studies have highlighted the therapeutic potential of Glucokinase activator 1 in managing hyperglycemia associated with type 2 diabetes. Unlike traditional antidiabetic agents that primarily suppress glucose production or increase insulin sensitivity, Glucokinase activator 1 operates by enhancing the sensitivity of β-cells to glucose, thereby promoting insulin secretion in response to elevated blood glucose levels. This approach aligns with the growing understanding that improving β-cell function is critical for effective diabetes management.

The chemical structure of CAS No: 1328987-85-4 has been meticulously designed to ensure high selectivity and efficacy. Computational modeling and experimental validation have demonstrated that this compound binds to glucokinase with high affinity, modulating its catalytic activity without significant off-target effects. This specificity is crucial for minimizing side effects and ensuring therapeutic safety.

In clinical trials, Glucokinase activator 1 has shown promising results in improving glycemic control without causing hypoglycemia, a common concern with many antidiabetic drugs. The compound's ability to enhance insulin secretion only in the presence of elevated blood glucose levels makes it an attractive candidate for patients with impaired glucose tolerance. Furthermore, preliminary data suggest that Glucokinase activator 1 may have additional benefits, such as protecting pancreatic β-cells from oxidative stress and inflammation, which are key factors in diabetes progression.

The development of Glucokinase activator 1 is part of a broader effort to develop targeted therapies for metabolic disorders. By leveraging advances in structural biology and drug design, researchers have been able to create compounds that interact with biological targets in a highly precise manner. This approach not only improves therapeutic efficacy but also reduces the risk of adverse reactions.

Future research is expected to further elucidate the mechanisms by which Glucokinase activator 1 exerts its effects and explore its potential in combination therapies. The compound's ability to modulate glucokinase activity could also have implications beyond diabetes management, such as in the treatment of obesity and related metabolic syndromes. As our understanding of metabolic pathways continues to evolve, compounds like CAS No: 1328987-85-4 are likely to play an increasingly important role in precision medicine.

The synthesis and characterization of Glucokinase activator 1 have been conducted using state-of-the-art techniques to ensure purity and stability. Analytical methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to confirm the compound's identity and assess its quality. These rigorous standards are essential for ensuring that CAS No: 1328987-85-4 meets the stringent requirements for clinical use.

In conclusion, Glucokinase activator 1 represents a significant step forward in the development of treatments for metabolic disorders. Its ability to enhance glucokinase activity offers a novel approach to managing hyperglycemia and improving insulin secretion. With ongoing research and clinical trials providing further evidence of its efficacy and safety, CAS No: 1328987-85-4 holds promise as a valuable therapeutic agent in the fight against diabetes and related metabolic conditions.